Cas no 851985-93-8 (6-fluoro-7-methoxy-Quinoline)

6-fluoro-7-methoxy-Quinoline structure
6-fluoro-7-methoxy-Quinoline structure
Product Name:6-fluoro-7-methoxy-Quinoline
CAS No:851985-93-8
MF:C10H8FNO
MW:177.175025939941
CID:1119025
Update Time:2024-03-06

6-fluoro-7-methoxy-Quinoline Chemical and Physical Properties

Names and Identifiers

    • 6-fluoro-7-methoxy-Quinoline
    • Quinoline, 6-fluoro-7-methoxy-
    • Inchi： 1S/C10H8FNO/c1-13-10-6-9-7(5-8(10)11)3-2-4-12-9/h2-6H,1H3
    • InChI Key： BEYVEZILQNIYFJ-UHFFFAOYSA-N
    • SMILES： N1C2C(=CC(F)=C(OC)C=2)C=CC=1

Experimental Properties

  • Density: 1?+-.0.06 g/cm3(Predicted)
  • Boiling Point: 290.3±20.0 °C(Predicted)
  • pka: 4.65±0.17(Predicted)

6-fluoro-7-methoxy-Quinoline Production Method

Production Method 1

127827-50-3 127827-50-3
851985-93-8 851985-93-8
887769-91-7 887769-91-7
Reaction Conditions
1.1 Reagents: Sodium Solvents: Ammonia ;  233 K
1.2 233 K → 218 K; 6 h, 218 K
1.3 Reagents: Ammonium chloride Solvents: Water
Reference
Regioselectivity and relative substrate activity of difluoroquinolines containing fluorine atoms in benzene ring in reaction with sodium methoxide
Politanskaya, Larisa V.; Malysheva, Lyudmila A.; Beregovaya, Irina V.; Bagryanskaya, Irina Yu.; Gatilov, Yuri V.; et al, Journal of Fluorine Chemistry, 2005, 126(11-12), 1502-1509

6-fluoro-7-methoxy-Quinoline Raw materials

6-fluoro-7-methoxy-Quinoline Preparation Products

6-fluoro-7-methoxy-Quinoline Related Literature

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